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A comprehensive review of available scientific literature reveals insufficient data to generate the

requested comparison guide on the cross-validation of Spinacine's effects in different model

systems.

Spinacine, identified as L-Spinacine (4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-

carboxylic acid), is a natural compound found in sources such as spinach (Spinacia oleracea)

and ginseng (Panax ginseng)[1]. While its presence in these plants is documented, there is a

significant lack of published research detailing its specific biological effects and mechanisms of

action in various experimental models.

A study on the oral toxicity of spinacine hydrochloride in rats determined a no-effect dose level

of 300 mg/kg body weight/day, indicating a low toxicity profile in this model system[2].

Additionally, a clinical trial investigating the effects of a spinach extract on skeletal muscle

fitness in adults over 50 years of age has been noted[3][4][5][6]. However, this study evaluates

the effects of a complex plant extract, and the specific contribution of Spinacine to the

observed outcomes is not delineated. The research focuses on the overall effect of the spinach

extract, which contains a multitude of phytochemicals[7].

The current body of scientific literature does not provide the necessary quantitative data or

detailed experimental protocols on the effects of isolated Spinacine across different model

systems. Furthermore, there is no information available to identify and compare Spinacine with

alternative compounds for a specific biological effect. The signaling pathways associated with

Spinacine's potential effects also remain uninvestigated.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b555117?utm_src=pdf-interest
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://www.researchgate.net/publication/308839131_Spectroscopic_Properties_of_Spinacine_-_an_Active_Component_of_Ginseng_Panax_ginseng_and_Spinach_Spinacia_oleracea
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2606401/
https://pubmed.ncbi.nlm.nih.gov/34959924/
https://www.mdpi.com/2072-6643/13/12/4373
https://clinicaltrials.gov/study/NCT04612127
https://www.researchgate.net/publication/356815649_A_12-Week_Randomized_Double-Blind_Placebo-Controlled_Clinical_Trial_Evaluating_the_Effect_of_Supplementation_with_a_Spinach_Extract_on_Skeletal_Muscle_Fitness_in_Adults_Older_Than_50_Years_of_Age
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://ouci.dntb.gov.ua/en/works/4a6bBANl/
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://www.benchchem.com/product/b555117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Without sufficient experimental data from peer-reviewed studies, it is not possible to construct

the requested tables, experimental protocols, and visualizations that meet the core

requirements of the prompt. Further research into the bioactivities of isolated Spinacine is

required before a comprehensive comparison guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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